Cas no 2228962-06-7 (1-(1H-indol-4-yl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(1H-indol-4-yl)-N-methylcyclopropan-1-amine
• CAS No: 2228962-06-7
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 6281977
• PubChem ID: 165867552
• Update Time: 2025-06-11

1-(1H-indol-4-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-4-yl)-N-methylcyclopropan-1-amine
• EN300-1793523
• 2228962-06-7

• Inchi： 1S/C12H14N2/c1-13-12(6-7-12)10-3-2-4-11-9(10)5-8-14-11/h2-5,8,13-14H,6-7H2,1H3
• InChI Key： SOFUDUUUFVNBCW-UHFFFAOYSA-N
• SMILES： N(C)C1(C2=CC=CC3=C2C=CN3)CC1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 27.8Ų

Additional information on 1-(1H-indol-4-yl)-N-methylcyclopropan-1-amine

Introduction to 1-(1H-indol-4-yl)-N-methylcyclopropan-1-amine (CAS No. 2228962-06-7)

1-(1H-indol-4-yl)-N-methylcyclopropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228962-06-7, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a cyclopropane ring and an indole moiety, which are known for their diverse biological activities.

The cyclopropane ring in 1-(1H-indol-4-yl)-N-methylcyclopropan-1-amine introduces a high degree of strain, making it a versatile scaffold for designing bioactive molecules. This strain can be exploited to enhance binding affinity and selectivity in drug interactions. The indole moiety, on the other hand, is a well-documented pharmacophore found in numerous bioactive natural products and synthetic drugs. Its presence in this compound suggests potential interactions with biological targets such as enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. Among these, indole derivatives have shown promise in various therapeutic areas, including oncology, neurology, and inflammation. The combination of the cyclopropane and indole moieties in 1-(1H-indol-4-yl)-N-methylcyclopropan-1-amine positions it as a valuable candidate for further exploration.

In the context of current research, there is growing interest in developing small molecule inhibitors that target protein-protein interactions (PPIs). The unique structural features of 1-(1H-indol-4-yl)-N-methylcyclopropan-1-amine make it an attractive candidate for designing PPI modulators. PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer and autoimmune disorders. By disrupting or enhancing specific PPIs, it may be possible to develop novel therapeutic strategies.

Another area of interest is the use of computational methods to predict the biological activity of small molecules. Virtual screening techniques have been increasingly employed to identify potential drug candidates from large libraries of compounds. The structural characteristics of 1-(1H-indol-4-yl)-N-methylcyclopropan-1-amine make it a suitable candidate for such approaches. By leveraging computational tools, researchers can accelerate the discovery process and prioritize compounds for experimental validation.

The synthesis of 1-(1H-indol-4-yl)-N-methylcyclopropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the complex framework of this compound. These techniques not only enhance efficiency but also allow for the introduction of functional groups that can further tailor its biological properties.

Evaluation of the pharmacological properties of 1-(1H-indol-4-yl)-N-methylcyclopropan-1-amine has been conducted using both in vitro and in vivo models. Initial studies have shown promising results regarding its interaction with various biological targets. For instance, its ability to modulate enzyme activity has been observed in cell-based assays, suggesting potential therapeutic benefits. Further investigations are warranted to elucidate its mechanism of action and assess its safety profile.

The development of novel pharmaceutical agents relies heavily on understanding their metabolic fate and pharmacokinetic properties. Metabolomic studies have been instrumental in identifying how compounds are processed within the body. For 1-(1H-indol-4-ylyl)-N-methylcyclopropane-lamine, understanding its metabolic pathways can help optimize its design for better bioavailability and reduced toxicity. Advanced analytical techniques such as mass spectrometry have enabled detailed characterization of metabolites formed during drug metabolism.

The role of 1-(indol-4-yl)-N-methylcycclopropan-lamine in combinatorial therapy is also an area of active research. Combining multiple drugs can enhance therapeutic efficacy by targeting different aspects of a disease process. The unique properties of this compound make it a potential candidate for combination regimens aimed at overcoming drug resistance or improving treatment outcomes.

In conclusion, 1-(indol-4-yl)-N-methylcycclopropan-lamine (CAS No.2228962-06-7) represents a promising entity in pharmaceutical research due to its distinctive structure and potential biological activities. Ongoing studies continue to explore its applications in drug discovery, emphasizing the importance of innovative approaches in addressing unmet medical needs.